N-{1-[(3-bromophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide

• IUPAC Name: N-[1-[(3-bromophenyl)methyl]piperidin-3-yl]cyclopropanesulfonamide
• InChI: InChI=1S/C15H21BrN2O2S/c16-13-4-1-3-12(9-13)10-18-8-2-5-14(11-18)17-21(19,20)15-6-7-15/h1,3-4,9,14-15,17H,2,5-8,10-11H2
• InChI Key: JXKPCHKGCAKXCO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=CC(=CC=C2)Br)NS(=O)(=O)C3CC3
• Molecular Formula: C15H21BrN2O2S
• Molecular Weight: 373.3 g/mol

Description

“N-{1-[(3-bromophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide” is a chemical compound that belongs to the class of piperidine derivatives. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives, such as “N-{1-[(3-bromophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide”, involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. The specific molecular structure of “N-{1-[(3-bromophenyl)methyl]piperidin-3-yl}cyclopropanesulfonamide” is not available in the retrieved information.

Chemical Reactions Analysis

The chemical reactions involving piperidine derivatives can be complex and varied. For instance, catalytic protodeboronation of alkyl boronic esters has been reported, utilizing a radical approach. This process is paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation.

Scientific Research Applications

Suzuki–Miyaura Coupling

The Suzuki–Miyaura (SM) coupling is a powerful transition metal-catalyzed carbon–carbon bond-forming reaction. It involves the cross-coupling of chemically distinct fragments using palladium as the catalyst. In SM coupling, oxidative addition occurs with electrophilic organic groups, while transmetalation involves nucleophilic organic groups transferred from boron to palladium. .

β-Ketoenol Inhibitors

The compound’s β-ketoenol functionality makes it promising for inhibitory applications. Researchers have synthesized biomolecules containing a β-ketoenol group linked to a pyrazolic moiety. .

Indole Derivatives and Pharmacological Activity

Indole derivatives exhibit diverse biological and clinical applications. For instance, indole-3-acetic acid, a plant hormone, is produced from tryptophan degradation in higher plants. .